Cas no 125131-58-0 (Perisulfakinin (9CI))

• Product Name: Perisulfakinin (9CI)
• CAS No: 125131-58-0
• MF: C₆₄H₈₆N₁₈O₂₂S₂
• MW: 1523.60505151749
• MDL: MFCD00237216
• CID: 157597
• PubChem ID: 16131376
• Update Time: 2025-11-01

Perisulfakinin (9CI) Chemical and Physical Properties

Names and Identifiers

• Perisulfakinin (9CI)
• PERISULFAKININ
• 125131-58-0
• Glu-gln-phe H-asp-asp-tyr(SO3H)-gly-his-met-arg-phe-NH2
• DTXSID90154667
• Leucosulfakinin I, 4-L-aspartic acid-
• Lucidum Lucidum Extract

• MDL： MFCD00237216
• Inchi： 1S/C64H86N18O22S2/c1-105-24-22-42(59(96)76-40(13-8-23-71-64(68)69)57(94)78-43(54(67)91)25-34-9-4-2-5-10-34)77-61(98)46(28-37-31-70-33-73-37)74-50(84)32-72-56(93)44(27-36-14-16-38(17-15-36)104-106(101,102)103)79-62(99)47(29-52(87)88)82-63(100)48(30-53(89)90)81-60(97)45(26-35-11-6-3-7-12-35)80-58(95)41(19-20-49(66)83)75-55(92)39(65)18-21-51(85)86/h2-7,9-12,14-17,31,33,39-48H,8,13,18-30,32,65H2,1H3,(H2,66,83)(H2,67,91)(H,70,73)(H,72,93)(H,74,84)(H,75,92)(H,76,96)(H,77,98)(H,78,94)(H,79,99)(H,80,95)(H,81,97)(H,82,100)(H,85,86)(H,87,88)(H,89,90)(H4,68,69,71)(H,101,102,103)/t39-,40-,41-,42-,43-,44-,45-,46-,47-,48-/m0/s1
• InChI Key： CEVHBPUISQUUSQ-BHEJXMHWSA-N
• SMILES： S(C)CC[C@@H](C(N[C@H](C(N[C@H](C(N)=O)CC1C=CC=CC=1)=O)CCCNC(=N)N)=O)NC([C@H](CC1=CN=CN1)NC(CNC([C@H](CC1C=CC(=CC=1)OS(=O)(=O)O)NC([C@H](CC(=O)O)NC([C@H](CC(=O)O)NC([C@H](CC1C=CC=CC=1)NC([C@H](CCC(N)=O)NC([C@H](CCC(=O)O)N)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1521.55335
• Monoisotopic Mass: 1522.56054879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 21
• Hydrogen Bond Acceptor Count: 40
• Heavy Atom Count: 106
• Rotatable Bond Count: 59
• Complexity: 3150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.6
• Topological Polar Surface Area: 703Ų

Experimental Properties

• PSA: 666.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on Perisulfakinin (9CI)

Introduction to Perisulfakinin (9CI) and Its Significance in Modern Chemical Biology

Perisulfakinin (9CI), a compound with the CAS number 125131-58-0, has emerged as a noteworthy molecule in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique chemical structure and biological properties, has garnered significant attention due to its potential applications in drug development and therapeutic interventions. The study of Perisulfakinin (9CI) not only sheds light on its intrinsic molecular mechanisms but also contributes to the broader understanding of biochemical pathways and their implications in human health and disease.

The chemical structure of Perisulfakinin (9CI) is intricate, featuring a complex arrangement of functional groups that contribute to its distinctive pharmacological profile. Recent advancements in spectroscopic techniques and computational chemistry have enabled researchers to unravel the structural nuances of this compound, providing insights into its interactions with biological targets. These structural insights are crucial for designing derivatives with enhanced efficacy and reduced side effects, a cornerstone of modern drug discovery.

In the context of current research, Perisulfakinin (9CI) has been investigated for its potential role in modulating various biological processes. Studies have indicated that this compound exhibits promising activities in neuroprotection and anti-inflammatory responses. The ability of Perisulfakinin (9CI) to interact with specific enzymes and receptors has been a focal point of research, particularly in the development of novel therapeutics for neurological disorders. The compound's mechanism of action appears to involve intricate signaling pathways that regulate cell survival and inflammation, making it a candidate for further exploration in clinical settings.

The pharmacokinetic properties of Perisulfakinin (9CI) are another area of intense interest. Research has demonstrated that this compound exhibits favorable solubility and stability, which are critical factors for its formulation into effective pharmaceutical agents. Additionally, studies on its metabolic pathways have revealed that Perisulfakinin (9CI) is efficiently processed by the body, minimizing the risk of accumulation and toxicity. These findings are pivotal in optimizing dosing regimens and ensuring patient safety during therapeutic use.

One of the most exciting aspects of Perisulfakinin (9CI) research is its potential application in cancer therapy. Preliminary studies have shown that this compound can selectively inhibit the growth of certain cancer cell lines by disrupting key signaling cascades involved in tumor progression. The specificity of Perisulfakinin (9CI) towards cancer cells makes it an attractive candidate for developing targeted therapies that minimize damage to healthy tissues. Furthermore, its ability to induce apoptosis in cancer cells without significant off-target effects highlights its therapeutic promise.

The synthesis of Perisulfakinin (9CI) has also been a subject of considerable interest among synthetic chemists. The development of efficient synthetic routes not only facilitates large-scale production but also allows for the modification of the compound's structure to enhance its pharmacological properties. Recent innovations in synthetic methodologies have enabled researchers to produce Perisulfakinin (9CI) with high purity and yield, paving the way for more extensive pharmacological studies.

The role of Perisulfakinin (9CI) in drug repurposing is another emerging trend. By re-examining existing compounds like Perisulfakinin (9CI), researchers can uncover new therapeutic applications that were not initially considered. This approach leverages the wealth of preclinical data available for known compounds, potentially accelerating the drug development process. The versatility of Perisulfakinin (9CI) makes it an ideal candidate for such repurposing efforts, offering a cost-effective strategy to address unmet medical needs.

The impact of Perisulfakinin (9CI) on regenerative medicine is also being explored. Studies suggest that this compound can promote tissue repair and regeneration by stimulating cellular proliferation and differentiation. These findings hold significant implications for treating injuries and degenerative diseases where tissue regeneration is crucial. The ability of Perisulfakinin (9CI) to modulate cellular processes at the molecular level positions it as a promising agent in regenerative therapies.

In conclusion, Perisulfakinin (9CI), with its CAS number 125131-58-0, represents a fascinating molecule with diverse applications in chemical biology and pharmaceutical research. Its unique structural features, coupled with its biological activities, make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new insights into its mechanisms of action, Perisulfakinin (9CI) is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.